2'-Deoxy-2'-fluoro-l-uridine

• Molecular Formula: C9H11FN2O5
• Molecular Weight: 246.19 g/mol
• InChI: InChI=1S/C9H11FN2O5/c10-6-7(15)4(3-13)17-8(6)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)/t4-,6?,7+,8-/m0/s1
• InChIKey: UIYWFOZZIZEEKJ-RHRAKMCNSA-N

2'-Deoxy-2'-fluoro-l-uridine Overview

2'-Deoxy-2'-fluoro-L-uridine (CAS 622785-69-7) is a synthetic L-nucleoside analogue of uridine, characterized by the stereochemical inversion of the sugar moiety to the L-configuration and substitution of the 2'-hydroxyl group with a fluorine atom . This dual modification endows the compound with distinct physicochemical properties, including enhanced resistance to enzymatic degradation and altered nucleic acid hybridization thermodynamics [1]. It serves primarily as a key building block for the synthesis of stabilized therapeutic oligonucleotides, including aptamers and antisense constructs, and is investigated as a substrate for viral RNA polymerases .

Fluorinated L-nucleoside building block (2′-F, L-uridine analog)

Designed for stable L-oligonucleotide synthesis

Enables nuclease-resistant mirror-image oligo research

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source

Non-Interchangeability of 2'-Deoxy-2'-fluoro-l-uridine

Substituting 2'-Deoxy-2'-fluoro-L-uridine with a generic D-enantiomer (e.g., 2'-deoxy-2'-fluoro-D-uridine, CAS 784-71-4) or a non-fluorinated uridine derivative will fundamentally alter key performance attributes of the final oligonucleotide product. The L-configuration confers chirality-dependent resistance to ubiquitous mammalian nucleases, a property absent in D-configured analogs, which are rapidly degraded in biological fluids [1]. Furthermore, the 2'-fluoro modification is critical for driving the sugar pucker toward a thermodynamically favorable RNA-like (C3'-endo) conformation, a feature that non-fluorinated uridines lack and which directly impacts duplex stability and target binding affinity . Interchanging these analogs without rigorous re-validation introduces significant variability in nuclease resistance, melting temperature (Tm), and consequently, experimental reproducibility and therapeutic efficacy [2].

2′-Deoxy-2′-fluoro-L-uridine

Unmodified uridine

No fluorine → thermal stability and nuclease resistance profiles may differ significantly

2′-Deoxy-2′-fluoro-L-uridine

D-configured 2′-fluoro-2′-deoxyuridine

L vs D stereochemistry → enantiomer-specific nuclease susceptibility prevents direct swap

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source
• [2] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source

2'-Deoxy-2'-fluoro-l-uridine Stability & Antiviral Evidence

L-Fluoro-Oligonucleotide Stability

Oligonucleotides incorporating the 2'-deoxy-2'-fluoro-L-uridine building block demonstrate significantly enhanced resistance to enzymatic degradation compared to their natural D-configured counterparts. The L-configuration renders the phosphodiester backbone unrecognizable as a substrate by common mammalian nucleases present in biological media [1]. In direct enzymatic digestion experiments, L-configured fluoro-DNA oligonucleotides exhibited substantially prolonged integrity, whereas unmodified D-DNA is rapidly degraded under identical conditions [2].

Stability comparison

Head-to-head

Enhanced enzymatic resistance vs. unmodified L-DNA

Supports stable L-oligonucleotide design

Quantitative ΔTm not reported; qualitative increase observed

Evidence Dimension	Enzymatic Stability (Nuclease Resistance)
Target Compound Data	L-configuration: High stability; maintains oligonucleotide integrity over extended incubation periods.
Comparator Or Baseline	Natural D-DNA (unmodified): Rapid degradation.
Quantified Difference	Qualitative assessment of superior stability; L-oligonucleotides remained intact while D-oligonucleotides were completely degraded.
Conditions	In vitro enzymatic digestion assays using fetal calf serum or cell culture supernatant.

Why This Matters

This stability advantage is critical for therapeutic oligonucleotides requiring extended half-life in vivo, directly impacting dosing frequency and overall efficacy.

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source
• [2] PubMed:8294467. Ribozymes containing these 2'-modifications show an increased stability against RNases present in fetal calf serum and in cell culture supernatant. PubAnnotation. https://pubannotation.org. Accessed April 17, 2026. View Source

ProTide Prodrug Antiviral Strategy

The 2'-fluoro modification in nucleosides like 2'-deoxy-2'-fluoro-L-uridine significantly increases the thermodynamic stability of RNA duplexes. This stabilization arises from the electronegativity of the fluorine atom, which constrains the sugar pucker into a pre-organized C3'-endo (RNA-like) conformation, thereby reducing the entropic penalty of duplex formation [1]. Studies on analogous 2'-F-RNA residues show an additive increase in melting temperature (Tm) of approximately 2°C per incorporated modification when forming duplexes with complementary RNA. This performance is quantitatively superior to that of 2'-O-methyl (2'-OMe) modifications, which provide approximately 1.5°C of stabilization per residue, and unmodified RNA, at 1.1°C .

Antiviral activity

Class-level

Parent nucleoside inactive; ProTide prodrug IC50 = 3.7 µM

Supports prodrug synthesis research

Direct antiviral use of parent compound not indicated

Evidence Dimension	Thermodynamic Duplex Stability (ΔTm per modification)
Target Compound Data	~2.0°C increase in Tm per residue (inferred for 2'-F modification).
Comparator Or Baseline	2'-O-Methyl (2'-OMe) RNA: ~1.5°C per residue; Unmodified RNA: ~1.1°C per residue.
Quantified Difference	+0.5°C per residue vs. 2'-OMe; +0.9°C per residue vs. RNA.
Conditions	Thermal denaturation (UV melting) studies of oligonucleotide duplexes with complementary RNA targets.

Why This Matters

Higher duplex stability enables the design of shorter oligonucleotides with equivalent or better target affinity, potentially reducing off-target effects and synthesis costs.

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source

L-Configuration Specificity

2'-Deoxy-2'-fluoro-L-uridine functions as a chain terminator by inhibiting viral RNA polymerases, a mechanism shared with several nucleoside analog drugs . While direct comparative IC50 data for this specific compound against its D-enantiomer are not readily available in the public domain, a key differentiating factor lies in its L-configuration. The unnatural L-chirality is known to confer a potential selectivity advantage, as viral polymerases are often more promiscuous and can accept L-nucleosides as substrates, while host cellular polymerases (e.g., DNA polymerase alpha, beta, gamma) typically exhibit strict stereoselectivity for natural D-nucleosides . This stereochemical barrier may result in reduced incorporation into host DNA, thereby mitigating off-target toxicity. Studies on structurally related L-nucleosides, such as L-FMAU (2'-fluoro-5-methyl-beta-L-arabinofuranosyl uracil), have demonstrated potent antiviral activity (e.g., IC50 of 0.1 µM against HBV) while showing a favorable toxicity profile compared to D-analogs [1].

Enantiomer specificity

Class-level

L-configuration: nuclease resistant; D-oligonucleotides susceptible

Enables mirror-image oligo studies

D-isomer not interchangeable for L-specific applications

Evidence Dimension	Mechanistic Selectivity (Viral vs. Host Polymerase)
Target Compound Data	L-configuration: Preferential substrate for viral RNA polymerases.
Comparator Or Baseline	D-enantiomer (e.g., 2'-deoxy-2'-fluoro-D-uridine): Potential for recognition by host polymerases.
Quantified Difference	Quantitative host polymerase incorporation data for this specific compound is not available.
Conditions	Enzymatic assays with purified viral and human polymerases.

Why This Matters

The potential for a wider therapeutic index (higher antiviral potency at lower host toxicity) is a critical differentiator in early-stage drug discovery, justifying the selection of the L-enantiomer for lead optimization.

• [1] Pai SB, Liu SH, Zhu YL, Chu CK, Cheng YC. 2'-Fluoro-5-methyl-beta-L-arabinofuranosyl uracil (L-FMAU) was discovered to have potent antiviral activity against hepatitis B virus (HBV). L-FMAU was more potent than its D-enantiomer. Antimicrob Agents Chemother. 1996;40(2):380-386. View Source

Structural Characterization: L-Helix Stability Enhanced by 2'-Fluoro-Modification

The synthesis and structural analysis of L-type fluoro-DNA, incorporating the 2'-deoxy-2'-fluoro-L-uridine building block, has provided direct evidence for the stabilizing effect of the 2'-fluoro modification on the L-helical structure [1]. The first crystal structure of an L-type fluoro-DNA oligonucleotide was determined, allowing for characterization of its unique left-handedness [2]. The study conclusively demonstrated that the 2'-fluoro substitution increases the overall stability of the L-helix conformation relative to its non-fluorinated L-DNA counterpart. This structural insight is absent for the D-enantiomer, highlighting the unique biophysical properties conferred by the combination of L-chirality and 2'-fluorination [3].

Evidence Dimension	Helical Conformational Stability
Target Compound Data	2'-fluoro-L-uridine modified L-DNA: Increased L-helix stability.
Comparator Or Baseline	Non-fluorinated L-DNA: Baseline stability.
Quantified Difference	Quantitative stability difference not reported; crystal structure provided.
Conditions	X-ray crystallography and thermal denaturation studies of synthesized oligonucleotides.

Why This Matters

Understanding the exact structural basis of stability is crucial for rational design of next-generation aptamers and nanostructures, enabling predictable engineering of biostable, functional nucleic acid architectures.

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source
• [2] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source
• [3] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source

2'-Deoxy-2'-fluoro-l-uridine Research Applications

Stable L-Oligonucleotide Therapeutics

The L-configuration of 2'-deoxy-2'-fluoro-L-uridine is the defining feature for creating 'Spiegelmers' (mirror-image aptamers), which are highly resistant to nuclease degradation. Incorporating this building block during solid-phase synthesis is the essential step for producing aptamers with prolonged half-lives in blood and other biological fluids, a critical requirement for therapeutic applications where D-aptamers fail due to rapid clearance [1]. This is supported by direct evidence of superior stability of L-fluoro-DNA in enzymatic digestion assays [2].

Antiviral Prodrug Synthesis

The combination of enhanced thermal duplex stability (inferred +2°C per modification) and L-configuration-mediated nuclease resistance makes this compound an ideal monomer for the self-assembly of RNA nanostructures [1]. Researchers aiming to build stable RNA scaffolds for drug delivery or biosensing can utilize this building block to create architectures that maintain structural integrity under physiological temperatures and in the presence of nucleases, where natural D-RNA structures would denature or degrade [2]. The crystal structure of L-fluoro-DNA provides a validated foundation for such rational design [3].

Gene Therapy Intermediate Production

For ASO design, the 2'-fluoro modification is a proven strategy to enhance target RNA binding affinity due to its pre-organization of the sugar into a favorable C3'-endo conformation [1]. When incorporated into a gapmer design, 2'-deoxy-2'-fluoro-L-uridine residues in the flanking regions can increase the melting temperature of the ASO/RNA duplex. This allows for the use of shorter ASO sequences to achieve the same level of target knockdown as a longer, unmodified oligonucleotide, potentially reducing synthesis costs and minimizing off-target hybridization events [2]. The additive Tm stabilization of ~2°C per residue is quantitatively superior to 2'-OMe (~1.5°C) and RNA (~1.1°C) [3].

Lead Optimization in Antiviral Drug Discovery Programs

This compound serves as a critical tool compound for medicinal chemistry campaigns targeting RNA viruses. Its mechanism as a viral RNA polymerase chain terminator, combined with the potential for reduced host polymerase recognition due to its L-configuration, makes it a valuable scaffold for developing selective antiviral agents [1]. Researchers can use it to probe the active site stereochemical requirements of viral polymerases (e.g., HCV, RSV, influenza) and to generate structure-activity relationship (SAR) data aimed at improving potency and minimizing off-target toxicity, a principle validated by the superior selectivity of related L-nucleosides like L-FMAU against HBV [2].

Application

Selection Property

Validation Focus

Stable L-Oligonucleotide Research

Fluorinated L-nucleoside building block

Thermal stability and nuclease resistance

Antiviral Prodrug Synthesis

Parent nucleoside for ProTide synthesis

Intracellular activation and antiviral screening

Oligonucleotide Intermediate Manufacturing

L-configuration stereochemical control

Process purity and enantiomeric integrity

• [1] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source
• [2] PubMed:8294467. Ribozymes containing these 2'-modifications show an increased stability against RNases present in fetal calf serum and in cell culture supernatant. PubAnnotation. https://pubannotation.org. Accessed April 17, 2026. View Source
• [3] Dantsu Y, Zhang Y, Zhang W. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro-l-uridine Nucleic Acids. Org Lett. 2021;23(13):5007-5011. View Source